Cas no 1806870-89-2 (3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid
• CAS No: 1806870-89-2
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4863312
• Update Time: 2025-10-25

3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid

• Inchi： 1S/C8H6BrF2NO3/c1-15-7-5(9)4(6(10)11)3(2-12-7)8(13)14/h2,6H,1H3,(H,13,14)
• InChI Key： IVFRSTQHJQMQBF-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C(=O)O)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid

Introduction to 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid (CAS No. 1806870-89-2)

3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid, identified by the CAS number 1806870-89-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of a bromo substituent, a difluoromethyl group, and a methoxy group, contribute to its unique chemical properties and potential applications.

The bromo atom at the 3-position and the difluoromethyl group at the 4-position are particularly noteworthy, as they introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. These substituents are often employed in medicinal chemistry to enhance metabolic stability, improve pharmacokinetic profiles, and increase binding interactions with biological targets. The methoxypyridine core provides a scaffold that is commonly found in numerous bioactive compounds, further highlighting the compound's relevance in drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for the preparation of 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid. These methods often leverage transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to construct the pyridine ring system with high precision. The availability of reliable synthetic routes has facilitated its use in both academic research and industrial applications.

In the realm of pharmaceutical research, 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules that target various disease pathways, including cancer, inflammation, and infectious diseases. The difluoromethyl group, in particular, is a well-documented pharmacophore that can enhance drug potency and selectivity by improving interactions with biological targets.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases. By incorporating the bromo and difluoromethyl substituents into a pyridine scaffold, researchers have designed molecules that can selectively inhibit specific kinases with high affinity. Preliminary studies indicate that derivatives of 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid exhibit potent inhibitory activity against certain kinases, making them valuable candidates for further development.

The role of computational chemistry and molecular modeling has also been instrumental in understanding the interactions between 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid and biological targets. These tools allow researchers to predict binding modes, assess binding affinities, and optimize molecular structures for improved efficacy. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify lead compounds more efficiently.

In agrochemical research, this compound has been investigated for its potential as a precursor to novel pesticides and herbicides. The structural features of pyridine derivatives make them effective at interacting with biological targets in pests and weeds while maintaining low toxicity to non-target organisms. The presence of electronegative substituents like bromo and difluoromethyl enhances the bioactivity of these compounds by improving their ability to disrupt essential metabolic pathways in pests.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid also involves considerations of environmental impact and sustainability. Modern synthetic approaches emphasize green chemistry principles by minimizing waste generation, reducing hazardous reagent use, and optimizing reaction conditions for energy efficiency. These efforts align with broader industry trends aimed at developing more sustainable chemical processes.

As research continues to evolve, new applications for 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid are likely to emerge. The combination of its unique structural features and versatile reactivity makes it a valuable building block for future discoveries in pharmaceuticals and agrochemicals. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in unlocking its full potential.